(2-Ethyl-1,3-thiazol-5-yl)methanol

• IUPAC Name: (2-ethyl-1,3-thiazol-5-yl)methanol
• InChI: InChI=1S/C6H9NOS/c1-2-6-7-3-5(4-8)9-6/h3,8H,2,4H2,1H3
• InChI Key: FJRFBJJNVQHNBM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(S1)CO
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol
• CAS RN: 56012-33-0

Description

“(2-Ethyl-1,3-thiazol-5-yl)methanol” is a chemical compound with the molecular formula C6H9NOS. It is a derivative of thiazole, a five-membered heterocyclic compound containing one sulfur and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of “(2-Ethyl-1,3-thiazol-5-yl)methanol” is characterized by a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The exact structural details, including bond lengths and angles, are not specified in the retrieved sources.

Scientific Research Applications

Agrochemicals

• “(2-Ethyl-1,3-thiazol-5-yl)methanol” derivatives play a crucial role in agrochemicals. They are used as components in pesticides, herbicides, and fungicides. .

Industrial Applications

• In the industrial sector, thiazole derivatives find use as rubber vulcanization accelerators, liquid crystal components, and catalysts. .

Photographic Sensitizers

• Thiazoles act as sensitizers in photographic emulsions. .

Pharmaceutical and Biological Activities

• The biological activities associated with “(2-Ethyl-1,3-thiazol-5-yl)methanol” derivatives are diverse:
  • .

Natural Products

• Thiazole moieties are prominent structural features in various natural products. .

Drug Design and Discovery

• Medicinal chemists utilize thiazoles in drug design. .

Future Directions

Thiazole derivatives, including “(2-Ethyl-1,3-thiazol-5-yl)methanol”, have potential applications in various fields due to their diverse biological activities. Future research could focus on exploring these activities further and developing new compounds with improved efficacy and safety profiles.

Mechanism of Action

Target of Action

Thiazole derivatives, to which this compound belongs, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, some thiazole compounds have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .

Biochemical Pathways

Thiazole derivatives have been associated with various biochemical pathways due to their broad spectrum of biological activities .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that they may have diverse molecular and cellular effects .

Synthesis routes and methods

Procedure details

2.4 g of mixed lithium aluminum hydride was added under nitrogen to a solution of 11.3 g of methyl 2-ethyl-thiazole-5-carboxylate in 100 ml of anhydrous tetrahydrofuran at 20 to 25° C and the mixture was refluxed for 1 1/2 hours. After cooling the mixture, excess lithium aluminum hydride was destroyed by the addition of ethyl acetate. The mixture was added to water and was vacuum filtered. The recovered precipitate was empasted with ethyl acetate and then with a methanol-methylene chlorine mixture. The filtrate was washed with water, dried and evaporated to dryness to obtan 9.5 g of an oil which was rectified under reduced pressure to obtain 8.9 g of 2-ethyl-thiazole-5-methanol with a boiling point of 78° C at 0.1 mm Hg.